5-(3,5-difluorobenzyl)-1H-1,2,4-triazol-3-amine nitrate
Description
5-(3,5-difluorobenzyl)-1H-1,2,4-triazol-3-amine nitrate is a useful research compound. Its molecular formula is C9H9F2N5O3 and its molecular weight is 273.20 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 5-(3,5-difluorobenzyl)-1H-1,2,4-triazol-3-amine nitrate involves the reaction of 3,5-difluorobenzylamine with 4-nitrobenzaldehyde to form 5-(3,5-difluorobenzylidene)-1H-1,2,4-triazol-3-amine, which is then reduced to 5-(3,5-difluorobenzyl)-1H-1,2,4-triazol-3-amine. The resulting amine is then reacted with nitric acid to form the nitrate salt of the final compound.
Starting Materials
3,5-difluorobenzylamine, 4-nitrobenzaldehyde, sodium borohydride, nitric acid
Reaction
Step 1: Reaction of 3,5-difluorobenzylamine with 4-nitrobenzaldehyde in ethanol to form 5-(3,5-difluorobenzylidene)-1H-1,2,4-triazol-3-amine, Step 2: Reduction of 5-(3,5-difluorobenzylidene)-1H-1,2,4-triazol-3-amine with sodium borohydride in ethanol to form 5-(3,5-difluorobenzyl)-1H-1,2,4-triazol-3-amine, Step 3: Reaction of 5-(3,5-difluorobenzyl)-1H-1,2,4-triazol-3-amine with nitric acid to form the nitrate salt of the final compound
properties
IUPAC Name |
5-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazol-3-amine;nitric acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2N4.HNO3/c10-6-1-5(2-7(11)4-6)3-8-13-9(12)15-14-8;2-1(3)4/h1-2,4H,3H2,(H3,12,13,14,15);(H,2,3,4) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZOZGCCMFDEIAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)F)CC2=NC(=NN2)N.[N+](=O)(O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,5-difluorobenzyl)-1H-1,2,4-triazol-3-amine nitrate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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